Magnetite ferrofluids stabilized by sulfonato-calixarenes†

Chemical Communications Pub Date: 2007-02-16 DOI: 10.1039/B618596G

Abstract

Magnetite (Fe3O4) nanoparticles stabilised by sulfonato-calixarene macrocycles are readily accessible by a rapid in situ co-precipitation, and exhibit ferro-fluidic and superparamagnetic behaviour.

Graphical abstract: Magnetite ferrofluids stabilized by sulfonato-calixarenes
Magnetite ferrofluids stabilized by sulfonato-calixarenes†
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